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Compound of Interest

Compound Name: Pyrazole N-Demethyl! Sildenafil-d3

Cat. No.: B12419484

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole N-Demethyl Sildenafil-d3 is a deuterated analog of N-desmethyl sildenafil, the
primary active metabolite of sildenafil (Viagra®). As a stable isotope-labeled internal standard,
it is a critical tool in pharmacokinetic and metabolic studies, enabling precise quantification of
sildenafil and its metabolites in complex biological matrices. This technical guide provides a
comprehensive overview of its chemical properties, analytical methodologies, and relevant
biological pathways.

Chemical and Physical Properties

The fundamental properties of Pyrazole N-Demethyl Sildenafil-d3 are summarized in the
table below, providing a ready reference for researchers.
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Property Value

CAS Number 1185044-03-4

Molecular Formula C21H25D3N604S

Molecular Weight 463.57 g/mol
5-(2-ethoxy-5-((4-(methyl-d3)piperazin-1-

IUPAC Name yl)sulfonyl)phenyl)-3-propyl-1H-pyrazolo[4,3-
d]pyrimidin-7-ol
Desmethylsildenafil-d3, 1-[[3-(4,7-Dihydro-7-
0xo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-

Synonyms
yl)-4-ethoxyphenyl]sulfonyl]-4-(methyl-
d3)piperazine

InChl Key ZLIVUHMTFSCAGQ-HPRDVNIFSA-N

Storage Temperature

2-8°C

Synthesis Overview

A specific, publicly available, step-by-step synthesis protocol for Pyrazole N-Demethyl

Sildenafil-d3 is not readily found in the scientific literature, likely due to the proprietary nature

of its commercial production. However, based on general principles of organic synthesis and

known methods for preparing sildenafil and its analogs, a plausible synthetic strategy can be

outlined. The synthesis would likely involve the preparation of the N-desmethyl sildenafil core,

followed by the introduction of the deuterated methyl group.

A general workflow for such a synthesis is depicted below.

Synthesis of
N-desmethyl sildenafil precursor

Alkylation

Introduction of deuterated
methyl group (e.g., using CD3I)

Workup

Purification and
Characterization

> Final Product:
Pyrazole N-Demethyl Sildenafil-d3

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Pyrazole N-Demethyl Sildenafil-d3.
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Experimental Protocols: Quantification in Biological
Matrices

Pyrazole N-Demethyl Sildenafil-d3 is primarily used as an internal standard for the
guantification of sildenafil and its major metabolite, N-desmethyl sildenafil, in biological samples
using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed,
generalized protocol based on published methods.

Sample Preparation

Accurate quantification requires efficient extraction of the analytes from the biological matrix.
Two common methods are protein precipitation and liquid-liquid extraction.

4.1.1. Protein Precipitation (PPT)

e Protocol:

o

To 100 pL of plasma sample, add 200 L of acetonitrile containing the internal standard
(Pyrazole N-Demethyl Sildenafil-d3).

o Vortex for 1 minute to precipitate proteins.
o Centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

o Inject a portion of the reconstituted sample into the LC-MS/MS system.
4.1.2. Liquid-Liquid Extraction (LLE)
e Protocol:

o To 500 pL of plasma sample, add the internal standard (Pyrazole N-Demethyl Sildenafil-
d3).
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o Add 5 mL of an organic solvent (e.g., a mixture of diethyl ether and dichloromethane).
o Vortex for 5 minutes.

o Centrifuge at 4,000 rpm for 10 minutes.

o Freeze the agueous layer and transfer the organic layer to a new tube.

o Evaporate the organic solvent to dryness under nitrogen.

o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The following table summarizes typical LC-MS/MS conditions for the analysis of sildenafil and
its metabolites.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Typical Conditions
High-Performance Liquid Chromatography
LC System (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system
C18 reverse-phase column (e.g., 50 x 2.1 mm,
Column

1.8 pm)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Gradient Elution

A time-programmed gradient from a high
percentage of Mobile Phase A to a high

percentage of Mobile Phase B

Flow Rate

0.2 - 0.5 mL/min

Injection Volume

5-10 pL

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

Detection Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte Precursor lon (m/z) Product lon (m/z)
Sildenafil 475.2 283.2
N-Desmethyl Sildenafil 461.2 283.2

Pyrazole N-Demethyl
Sildenafil-d3 (IS)

464.2

283.2

The workflow for a typical bioanalytical method using LC-MS/MS is illustrated below.
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Caption: Experimental workflow for pharmacokinetic analysis using LC-MS/MS.
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Biological Context: Sildenafil's Mechanism of Action

Sildenafil, the parent compound of Pyrazole N-Demethyl Sildenafil-d3, is a potent and
selective inhibitor of phosphodiesterase type 5 (PDES5). PDES5 is an enzyme that degrades
cyclic guanosine monophosphate (cGMP). The signaling pathway involving sildenafil is crucial
for its therapeutic effects.

In the presence of nitric oxide (NO), which is released in response to sexual stimulation,
soluble guanylate cyclase (sGC) is activated, leading to an increase in intracellular cGMP
levels. cGMP, in turn, activates protein kinase G (PKG), which leads to the relaxation of smooth
muscle in the corpus cavernosum, increased blood flow, and penile erection. By inhibiting
PDES5, sildenafil prevents the breakdown of cGMP, thereby enhancing and prolonging the pro-
erectile signal.

The diagram below illustrates this key signaling pathway.
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Sildenafil Signaling Pathway
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Caption: Sildenafil inhibits PDES5, leading to increased cGMP and smooth muscle relaxation.

Conclusion

Pyrazole N-Demethyl Sildenafil-d3 is an indispensable tool for researchers in drug
metabolism and pharmacokinetics. Its use as an internal standard ensures the accuracy and
reliability of analytical methods for quantifying sildenafil and its metabolites. This guide provides
essential technical information to support its effective application in a research setting.
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 To cite this document: BenchChem. [Technical Guide: Pyrazole N-Demethyl Sildenafil-d3
(CAS: 1185044-03-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419484#pyrazole-n-demethyl-sildenafil-d3-cas-
number-1185044-03-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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